Cas no 910444-57-4 (2-(3,5-difluorophenyl)piperazine)

2-(3,5-Difluorophenyl)piperazine is a fluorinated piperazine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluorophenyl substitution enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Its piperazine core provides structural versatility for further functionalization, enabling the synthesis of bioactive compounds. The fluorine atoms contribute to improved binding affinity and selectivity in target interactions. This compound is particularly useful in the development of CNS-active agents and enzyme inhibitors due to its balanced physicochemical properties. High-purity grades ensure reproducibility in research applications. Proper handling under controlled conditions is recommended due to its reactive nature.

2-(3,5-difluorophenyl)piperazine structure

910444-57-4 structure

Product Name:2-(3,5-difluorophenyl)piperazine

CAS No:910444-57-4

MF:C₁₀H₁₂F₂N₂

MW:198.212489128113

CID:1121200

PubChem ID:44891047

Update Time:2025-06-07

2-(3,5-difluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-difluorophenyl)-Piperazine
- 2-(3,5-difluorophenyl)piperazine
- 1213177-10-6
- 1212897-61-4
- AB36381
- 2-(3,5-Difluorophenyl)piperazine, AldrichCPR
- EN300-1680177
- (2S)-2-(3,5-DIFLUOROPHENYL)PIPERAZINE
- CS-0304511
- SCHEMBL14258976
- AB36373
- (2R)-2-(3,5-DIFLUOROPHENYL)PIPERAZINE
- FS-5893
- 910444-57-4
- AKOS006286067
- AB36377
- Inchi： 1S/C10H12F2N2/c11-8-3-7(4-9(12)5-8)10-6-13-1-2-14-10/h3-5,10,13-14H,1-2,6H2
- InChI Key： DCDPZMVOVFAINN-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1CNCCN1)F

Computed Properties

Exact Mass: 198.09685472g/mol
Monoisotopic Mass: 198.09685472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 24.1Å²

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Fluorochem	033472-500mg	2-(3,5-Difluorophenyl)piperazine	910444-57-4	97%	500mg	￡100.00	2022-03-01
Fluorochem	033472-1g	2-(3,5-Difluorophenyl)piperazine	910444-57-4	97%	1g	￡150.00	2022-03-01
Enamine	EN300-1680177-0.05g	2-(3,5-difluorophenyl)piperazine	910444-57-4		0.05g	$298.0	2023-09-20
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